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Compound of Interest

Compound Name: Dimethoxythiophene

Cat. No.: B8504030 Get Quote

A Comprehensive Technical Guide to 3,4-
Dimethoxythiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,4-Dimethoxythiophene (DMOT), a

versatile heterocyclic compound with significant applications in organic electronics and as a key

intermediate in pharmaceutical synthesis. This document outlines its chemical properties,

detailed experimental protocols for its synthesis, and its current and potential applications.

Core Chemical Properties and Identifiers
3,4-Dimethoxythiophene, with the CAS number 51792-34-8, is a thiophene derivative

functionalized with two methoxy groups at the 3 and 4 positions.[1][2][3][4] These methoxy

groups enhance its solubility and stability, making it a valuable precursor in various chemical

reactions.[5]

Quantitative Chemical Data
The fundamental physicochemical properties of 3,4-Dimethoxythiophene are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 51792-34-8 [2][3][4]

Molecular Formula C₆H₈O₂S [1][2][3]

Molecular Weight 144.19 g/mol [1][3][6]

Appearance
Colorless to pale yellow liquid

or solid
[1][4][7]

Boiling Point 100-102 °C at 10-11 mmHg [1][8]

Melting Point -20 °C [1][7]

Density 1.209 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.5409 [9][8]

Flash Point
106.7 °C (224.1 °F) - closed

cup
[1][3][9]

Solubility

Miscible with organic solvents;

slightly miscible with water.[7]

[8]

Spectroscopic and Other Identifiers
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Identifier Value Source(s)

IUPAC Name 3,4-dimethoxythiophene [1][2]

Synonyms
DMOT, 3,4-dimethoxy

thiophene
[2][5]

InChI
1S/C6H8O2S/c1-7-5-3-9-4-

6(5)8-2/h3-4H,1-2H3
[1]

InChI Key
ZUDCKLVMBAXBIF-

UHFFFAOYSA-N
[1][2][9]

Canonical SMILES COc1cscc1OC [1][2][4]

MDL Number MFCD01096546 [1][2][3]

PubChem CID 3613501 [2][6]

Experimental Protocols
Detailed methodologies for the synthesis of 3,4-Dimethoxythiophene are crucial for its

application in research and development. Below are summaries of established synthesis

protocols.

Synthesis from 3,4-Dibromothiophene
This method provides a robust route to 3,4-Dimethoxythiophene with a good yield.

Materials:

3,4-Dibromothiophene

Sodium methoxide

Methanol

Cuprous bromide (catalyst)

Toluene
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Magnesium sulfate

Argon (for inert atmosphere)

Procedure:

Under an argon atmosphere, dissolve 21 g of sodium methoxide in 72 g of methanol in a 100

mL four-necked flask with stirring until complete dissolution.[10]

Add 0.83 g of cuprous bromide to the solution.[10]

Slowly add 15 g of 3,4-dibromothiophene dropwise. The solution will gradually turn from

colorless to black and transparent.[10]

After the addition is complete, remove 50 g of methanol by distillation.[10]

Heat the reaction mixture to 97 °C and reflux for 5 hours. Monitor the reaction progress by

gas chromatography until the starting materials are consumed.[10]

After completion, add water to the mixture and filter.[10]

Extract the crude product with toluene.[10]

Wash the toluene layer with water and dry over magnesium sulfate.[10]

Filter to remove the desiccant, and concentrate the toluene layer by rotary evaporation.[10]

Purify the final product by vacuum distillation to yield 3,4-dimethoxythiophene. This

protocol has been reported to yield the product with a purity of 98.01% and a yield of 81.5%.

[10]

One-Step Synthesis via Ring Closure Reaction
3,4-Dimethoxythiophene can also be synthesized in a single step from readily available bulk

chemicals.[11]

General Description: This synthesis involves a ring closure reaction of 2,3-dimethoxy-1,3-

butadiene and sulfur dichloride in a hexane medium.[1][8] While specific experimental details
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from a single comprehensive source are limited in the provided search results, this method is

noted for its simplicity and scalability.[11]

Applications in Research and Drug Development
3,4-Dimethoxythiophene is a pivotal building block in several advanced applications:

Organic Electronics: It is a key monomer for the synthesis of conductive polymers, most

notably poly(3,4-ethylenedioxythiophene) (PEDOT), after trans-esterification to 3,4-

ethylenedioxythiophene (EDOT).[1] These polymers are integral to the development of

organic light-emitting diodes (OLEDs), organic photovoltaic cells (OPVs), antistatic coatings,

and sensors.[5][12]

Pharmaceutical Synthesis: The unique electronic and structural properties of the 3,4-

dimethoxythiophene core make it a valuable intermediate in the synthesis of complex

pharmaceutical compounds.[13] The thiophene ring is a privileged pharmacophore in

medicinal chemistry, and its derivatives are being explored for various therapeutic

applications.[13][14]

Biochemical Research: DMOT is used in the synthesis of specialized molecules like N2S2-

N4 porphyrin dyads to study photoinduced energy transfer, which is fundamental in

understanding various biological and chemical processes.[1][8]

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3,4-Dimethoxythiophene
from 3,4-Dibromothiophene.

Start:
3,4-Dibromothiophene,

Sodium Methoxide,
Methanol, CuBr

Reaction:
- Add reagents under Argon

- Reflux at 97°C for 5h

Step 1
Workup:

- Add Water
- Filter

- Extract with Toluene

Step 2
Purification:

- Dry with MgSO4
- Concentrate

- Vacuum Distillation

Step 3 Final Product:
3,4-Dimethoxythiophene

Step 4

Click to download full resolution via product page

Caption: Synthesis of 3,4-Dimethoxythiophene from 3,4-Dibromothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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